N-[(E)-[(E)-2-chloro-3-phenylprop-2-enylidene]amino]thiophene-2-carboxamide

• IUPAC Name: N-[(E)-[(E)-2-chloro-3-phenylprop-2-enylidene]amino]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11ClN2OS/c15-12(9-11-5-2-1-3-6-11)10-16-17-14(18)13-7-4-8-19-13/h1-10H,(H,17,18)/b12-9+,16-10+
• InChI Key: ZYAXDDUXUKIJMB-JXTNESPGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NNC(=O)C2=CC=CS2)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C=N\NC(=O)C2=CC=CS2)/Cl
• Molecular Formula: C14H11ClN2OS
• Molecular Weight: 290.8 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(E)-[(E)-2-chloro-3-phenylprop-2-enylidene]amino]thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CCT 244747 and is a small molecule inhibitor of the protein kinase CK2.

Mechanism of Action

CCT 244747 inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream targets and ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
CCT 244747 has been shown to have significant biochemical and physiological effects, particularly in cancer cells. The compound has been found to induce apoptosis, inhibit cell migration and invasion, and sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using CCT 244747 in lab experiments is its specificity for CK2, which allows for targeted inhibition of the enzyme. However, the compound has also been found to have off-target effects, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on CCT 244747. One area of interest is the development of more potent and selective inhibitors of CK2. Another potential direction is the investigation of the compound's therapeutic potential in other diseases beyond cancer, such as neurodegenerative disorders. Additionally, the use of CCT 244747 in combination with other therapies, such as immunotherapy, is an area of active research.

Synthesis Methods

The synthesis of CCT 244747 involves the condensation of 2-chloro-3-phenylacryloyl chloride with 2-aminothiophene-3-carboxamide in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

CCT 244747 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. The compound has been shown to inhibit the activity of CK2, a protein kinase that is involved in various cellular processes such as cell growth, proliferation, and survival. CK2 has been found to be upregulated in various types of cancer, making it an attractive target for cancer therapy.